Cas no 2228950-88-5 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid)

• Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid
• CAS No: 2228950-88-5
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5923126
• PubChem ID: 165861534
• Update Time: 2025-11-04

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid
• EN300-1774564
• 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxoacetic acid
• 2228950-88-5

• Inchi： 1S/C8H8N2O3/c11-7(8(12)13)6-4-2-1-3-5(4)9-10-6/h1-3H2,(H,9,10)(H,12,13)
• InChI Key： DWGRPOWTWKYHOD-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid

Recent Advances in the Study of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid (CAS: 2228950-88-5)

The compound 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid (CAS: 2228950-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique cyclopentapyrazole core and oxoacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and drug discovery.

A key area of investigation has been the compound's role as a scaffold for designing novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid make it a versatile candidate for modulating kinase activity. Recent publications highlight its ability to interact with ATP-binding sites, offering a foundation for developing selective inhibitors with improved pharmacokinetic properties.

In addition to its kinase-related applications, this compound has been explored for its potential in targeting metabolic enzymes. For instance, a 2023 study demonstrated its efficacy in inhibiting aldose reductase, an enzyme implicated in diabetic complications. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, suggesting its utility in managing diabetes-associated pathologies.

Another notable advancement is the development of synthetic methodologies for 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid. Researchers have reported optimized routes involving cyclocondensation reactions and subsequent oxidation steps, achieving higher yields and purity. These improvements are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-oxoacetic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications underscore the importance of continued investment in heterocyclic chemistry and targeted drug design. Future studies will likely focus on expanding its therapeutic repertoire and optimizing its clinical potential.